Cas no 88561-21-1 (1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)-)

1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)- structure
88561-21-1 structure
Product Name:1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)-
CAS No:88561-21-1
MF:C22H26N2O
MW:334.454645633698
CID:628674
PubChem ID:70527422
Update Time:2025-04-19

1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 2-[2-(diethylamino)ethyl]-4-(phenylmethyl)-
    • 4-benzyl-2-[2-(diethylamino)ethyl]isoquinolin-1-one
    • 4-Benzyl-2-[2-(diethylamino)ethyl]isoquinolin-1(2H)-one
    • SCHEMBL11157837
    • 88561-21-1
    • DTXSID00742291
    • 4-Benzyl-2-(2-(diethylamino)ethyl)isoquinolin-1(2H)-one
    • Inchi: 1S/C22H26N2O/c1-3-23(4-2)14-15-24-17-19(16-18-10-6-5-7-11-18)20-12-8-9-13-21(20)22(24)25/h5-13,17H,3-4,14-16H2,1-2H3
    • InChI Key: IPMBNAIWPMUGMD-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(CC2C=CC=CC=2)=CN1CCN(CC)CC

Computed Properties

  • Exact Mass: 334.204513457g/mol
  • Monoisotopic Mass: 334.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 23.6Ų
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